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Compound of Interest

Compound Name: Octadecane-d38

Cat. No.: B100910 Get Quote

For researchers, scientists, and drug development professionals, the precise isotopic

enrichment of deuterated compounds is a critical parameter for ensuring experimental accuracy

and reproducibility. This in-depth technical guide provides a comprehensive overview of the

isotopic enrichment levels of commercially available Octadecane-d38, details the

methodologies for its analysis, and presents a relevant experimental workflow where such a

compound could be utilized.

Octadecane-d38 (C18D38) is the fully deuterated isotopologue of the long-chain alkane,

octadecane. Its primary application in research lies in its use as an internal standard for

quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS). The stability

imparted by the carbon-deuterium bonds also makes it a valuable tracer in metabolic studies,

allowing researchers to follow the fate of long-chain alkanes in biological systems.

Commercially Available Octadecane-d38: A
Comparative Overview
The isotopic enrichment of a deuterated compound refers to the percentage of atoms at a

specific position that are the desired isotope. For Octadecane-d38, this is the percentage of

deuterium at all 38 hydrogen positions. The following table summarizes the isotopic enrichment

levels of Octadecane-d38 from various commercial suppliers. It is important to note that while
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some suppliers provide specific "atom % D" values, others may state a general purity level

determined by various analytical techniques.

Supplier Product Number/Name
Stated Isotopic
Enrichment/Purity

CDN Isotopes D-5444 98 atom % D

Toronto Research Chemicals

(TRC)
n-Octadecane-d38 >95% (by HPLC, NMR, MS)

Sigma-Aldrich
Octadecane-d38 not explicitly

listed with isotopic purity

General reference standards

are certified.

Cambridge Isotope

Laboratories, Inc. (CIL)

Octadecane-d38 not explicitly

listed with isotopic purity

General deuterated

compounds have high isotopic

purity.

MedChemExpress HY-N6600S
Information not specified on

the product page.

Note: For suppliers where specific isotopic enrichment for Octadecane-d38 is not publicly

available on their websites, it is recommended to request a certificate of analysis for the

specific lot number.

Experimental Protocols for Determining Isotopic
Enrichment
The determination of isotopic enrichment for deuterated compounds like Octadecane-d38 is

crucial for validating its quality and ensuring the accuracy of experimental results. The two

primary analytical techniques employed for this purpose are Mass Spectrometry (MS) and

Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS)
Mass spectrometry is a powerful technique for determining the isotopic distribution of a

molecule. For Octadecane-d38, Gas Chromatography-Mass Spectrometry (GC-MS) is a

suitable method.
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Principle: The deuterated compound is ionized, and the resulting ions are separated based on

their mass-to-charge ratio (m/z). The relative abundances of the different isotopologues

(molecules with different numbers of deuterium atoms) are measured to calculate the isotopic

enrichment.

Generalized Protocol:

Sample Preparation: A dilute solution of Octadecane-d38 is prepared in a volatile organic

solvent (e.g., hexane).

GC Separation: The sample is injected into a gas chromatograph, where the Octadecane-
d38 is separated from any potential impurities. The GC column and temperature program are

optimized to achieve good peak shape and resolution.

Ionization: As the compound elutes from the GC column, it enters the mass spectrometer's

ion source. Electron ionization (EI) is a common method for alkanes.

Mass Analysis: The mass analyzer (e.g., a quadrupole or time-of-flight analyzer) separates

the ions based on their m/z values.

Data Analysis: The mass spectrum will show a cluster of peaks corresponding to the

molecular ion ([M]+) and its isotopologues. The relative intensity of each peak in the cluster

is used to calculate the percentage of molecules that are fully deuterated (d38), as well as

the percentages of partially deuterated species (d37, d36, etc.).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy, particularly deuterium (²H) NMR, can be used to confirm the positions of

deuterium labeling and to estimate isotopic purity.

Principle: Deuterium has a nuclear spin of 1, and in a magnetic field, it can absorb and re-emit

electromagnetic radiation at a specific frequency. The chemical shift of the deuterium signal

provides information about its chemical environment.

Generalized Protocol:
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Sample Preparation: A solution of Octadecane-d38 is prepared in a suitable deuterated

solvent (e.g., chloroform-d).

²H NMR Acquisition: A deuterium NMR spectrum is acquired. For a fully deuterated

compound like Octadecane-d38, the spectrum will show signals corresponding to the

different deuterium environments (e.g., -CD₃ and -CD₂- groups).

¹H NMR Acquisition: A proton (¹H) NMR spectrum is also acquired. The absence or

significant reduction of proton signals in the regions corresponding to octadecane confirms a

high level of deuteration.

Data Analysis: The integral of the residual proton signals in the ¹H NMR spectrum, compared

to the integral of a known internal standard, can be used to quantify the amount of non-

deuterated or partially deuterated species, thus providing an estimate of the isotopic

enrichment.

Application in Metabolic Research: A Workflow for
Tracer Studies
Deuterated long-chain alkanes and their derivatives are valuable tools for tracing metabolic

pathways. The following workflow illustrates how a deuterated compound like Octadecane-d38
could be conceptually applied in a lipidomics study to investigate the metabolic fate of long-

chain hydrocarbons.
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Sample Preparation

Lipid Extraction

LC-MS/MS Analysis

Data Analysis

Octadecane-d38 Administration
(e.g., to cell culture or animal model)

Incubation / Time Course
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(e.g., Folch or Bligh-Dyer method)

Sample Fractionation
(optional, e.g., SPE)

Liquid Chromatography Separation

Mass Spectrometry Detection
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Identification of Deuterated Metabolites

Quantification of Labeled Species

Pathway Analysis & Interpretation

Click to download full resolution via product page

Caption: Workflow for a metabolic tracer study using deuterated long-chain hydrocarbons.
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In conclusion, for researchers utilizing Octadecane-d38, a thorough understanding of its

isotopic enrichment is paramount. While several suppliers offer this compound, the specificity

of the provided data varies. The analytical methods of Mass Spectrometry and NMR

spectroscopy provide robust means for verifying isotopic purity. Furthermore, the application of

such deuterated compounds as tracers in metabolic studies offers a powerful approach to

elucidating complex biological pathways.

To cite this document: BenchChem. [Navigating the Isotopic Landscape: A Technical Guide
to Commercially Available Octadecane-d38]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100910#isotopic-enrichment-levels-of-commercially-
available-octadecane-d38]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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